Cas no 1049662-02-3 (3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1049662-02-3
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 6093431
• PubChem ID: 20507381
• Update Time: 2025-06-14

3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
• Benzenepropanoic acid, β,3,4-trihydroxy-
• EN300-1820857
• 3-(3',4'-dihydroxyphenyl)hydracrylic acid
• 1049662-02-3
• SCHEMBL11141488

• Inchi： 1S/C9H10O5/c10-6-2-1-5(3-8(6)12)7(11)4-9(13)14/h1-3,7,10-12H,4H2,(H,13,14)
• InChI Key： BUCQPWUTNDGEDF-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(O)=O)=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Boiling Point: 479.2±45.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 1049662-02-3): Properties, Applications, and Research Insights

3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 1049662-02-3) is a bioactive phenolic compound gaining significant attention in pharmaceutical, nutraceutical, and cosmetic research. Structurally characterized by a catechol moiety and a hydroxypropanoic acid side chain, this molecule exhibits unique antioxidant and anti-inflammatory properties. Recent studies highlight its potential in addressing modern health concerns such as oxidative stress, metabolic disorders, and skin aging—topics frequently searched in academic and consumer databases.

The compound’s dual hydroxyl groups at the 3,4-positions of the phenyl ring contribute to its radical-scavenging capacity, a feature increasingly sought after in natural antioxidant formulations. Researchers are exploring its synergy with polyphenols like quercetin and resveratrol, addressing trending queries on "synergistic antioxidant blends" and "plant-based bioactive molecules." Its hydroxypropanoic acid segment further enhances water solubility, making it suitable for cosmetic serums and dietary supplements—key areas of consumer interest.

In metabolic research, 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid has shown promise in modulating glucose metabolism, aligning with searches for "natural antidiabetic compounds." Its structural similarity to dopamine derivatives also sparks investigations into neuroprotective effects, responding to growing public focus on cognitive health. Analytical techniques like HPLC-MS and NMR are commonly employed to characterize its purity, reflecting laboratory professionals’ search trends for "phenolic acid quantification methods."

From a commercial perspective, the compound’s application in anti-aging skincare taps into the booming cosmeceutical market. Formulators prioritize its stability in pH-balanced formulations, a frequently searched topic in cosmetic chemistry forums. Additionally, its biodegradability aligns with eco-conscious demands, resonating with searches for "sustainable active ingredients."

Ongoing clinical trials explore its bioavailability when combined with cyclodextrins or lipid carriers, addressing frequent queries on "enhancing phenolic acid absorption." As a non-toxic and plant-derived compound, it meets regulatory preferences for GRAS (Generally Recognized As Safe) substances, further driving its adoption in functional foods and topical products.

In summary, 3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 1049662-02-3) represents a multifaceted compound bridging scientific innovation and consumer needs. Its relevance to trending topics—from oxidative stress mitigation to green chemistry—ensures sustained interest in both academic and industrial spheres, supported by robust analytical validation and application-driven research.